![molecular formula C27H24N2O4 B2632498 2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide CAS No. 897624-59-8](/img/structure/B2632498.png)
2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BEA-2, and it has been found to have a variety of interesting properties that make it useful for a range of different applications.
Scientific Research Applications
Synthesis and Pharmacological Activities
Quinoline derivatives are known for their wide range of pharmacological importance, including anti-inflammatory, analgesic, and anti-bacterial activities. The synthesis of these compounds often involves the preparation of N-substituted acetamides and other related structures. These compounds have been synthesized, purified, and characterized by analytical and spectral data, indicating their potential for pharmacological applications (Rajveer, Kumaraswamy, Sudharshini, & Rathinaraj, 2010).
Targeting Matrix Metalloproteases in Osteoarthritis
Some quinoline derivatives have been investigated for their ability to attenuate matrix-degrading enzymes in early osteoarthritis-affected joints. These compounds, including variations of quinoline acetamide, have shown potential in reducing MMP13 mRNA expression, suggesting their utility in addressing cartilage destruction associated with osteoarthritis progression (Inagaki et al., 2022).
Anxiosedative and Antidepressant Properties
Quinazoline acetanilide derivatives have been synthesized and assessed for their anxiosedative and antidepressant properties. Certain derivatives have exhibited pronounced anxiolytic, antiphobic, and antidepressant activity, highlighting the potential of quinoline and quinazoline derivatives in developing new treatments for anxiety and depression (Tyurenkov, Ozerov, Solodunova, Archakova, Shmatova, & Sampieva, 2013).
Antimicrobial Agents
The synthesis and characterization of new quinazolines as potential antimicrobial agents have been explored, with certain derivatives showing antibacterial and antifungal activities against various pathogens. This suggests the potential use of quinoline derivatives in combating microbial infections (Desai, Shihora, & Moradia, 2007).
properties
IUPAC Name |
2-(3-benzoyl-6-ethyl-4-oxoquinolin-1-yl)-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N2O4/c1-3-18-12-13-24-22(14-18)27(32)23(26(31)19-8-5-4-6-9-19)16-29(24)17-25(30)28-20-10-7-11-21(15-20)33-2/h4-16H,3,17H2,1-2H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEINUCXPUIIAQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC(=O)NC4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.